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Compound of Interest

Compound Name: FR173657

Cat. No.: B1672740

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

FR173657 is a potent and selective nonpeptide bradykinin B2 receptor antagonist.[1][2][3][4]
As with any biologically active compound, proper handling and disposal are crucial to ensure
laboratory safety and environmental protection. In the absence of a specific Safety Data Sheet
(SDS) for FR173657, it must be treated as a potentially hazardous chemical. The following
procedures are based on general best practices for the disposal of laboratory chemical waste.

Immediate Safety and Handling Precautions

Prior to handling, it is imperative to consult your institution's Environmental Health and Safety
(EHS) department for specific guidelines. All personnel must be trained in hazardous waste

management.
Personal Protective Equipment (PPE):

A summary of recommended PPE for handling FR173657 is provided in the table below.
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Equipment Specification

Gloves Chemical-resistant nitrile gloves.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

Lab Coat Standard laboratory coat.

) ) Use a certified respirator if handling powders
Respiratory Protection )
outside of a fume hood.

Step-by-Step Disposal Procedure

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid waste contaminated with FR173657, such as weighing papers, pipette
tips, and gloves, in a designated, leak-proof, and clearly labeled hazardous waste
container.

o The container should be made of a chemically resistant material.
e Liquid Waste:

o Collect all liquid waste containing FR173657 in a separate, sealed, and clearly labeled
hazardous waste container.

o Do not mix with other solvent waste streams unless compatibility has been confirmed.
e Sharps:

o Dispose of any sharps contaminated with FR173657 (e.g., needles, broken glass) in a
designated, puncture-resistant sharps container.

2. Labeling of Waste Containers:

Properly label all waste containers with the following information:
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e The words "Hazardous Waste"

e The full chemical name: (E)-3-(6-acetamido-3-pyridyl)-N-[N-[2,4-dichloro-3-[(2-methyl-8-
quinolinyl)oxymethyl]phenyl]-N-methylaminocarbonylmethyljacrylamide

e The concentration of FR173657

e The date of accumulation

o The name of the principal investigator and laboratory location

3. Storage of Hazardous Waste:

o Store all hazardous waste containers in a designated and secure satellite accumulation area.
e Ensure containers are tightly sealed to prevent leaks or spills.

e Provide secondary containment for all liquid waste containers.

4. Scheduling Waste Pickup:

» Contact your institution's EHS department to schedule a pickup for the hazardous waste.

e Do not dispose of FR173657 down the drain or in the regular trash.

Experimental Workflow for Disposal

The following diagram illustrates the proper workflow for the disposal of FR173657.
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FR173657 Disposal Workflow
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Caption: Workflow for the proper disposal of FR173657.

Bradykinin B2 Receptor Signaling Pathway

To provide further context on the biological activity of FR173657, the following diagram
illustrates the bradykinin B2 receptor signaling pathway which this compound antagonizes.
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Bradykinin B2 Receptor Signaling Pathway
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Caption: Antagonistic action of FR173657 on the B2 receptor.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1672740?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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